(2S)-2-(3-ethylphenyl)propan-1-ol

• IUPAC Name: (2S)-2-(3-ethylphenyl)propan-1-ol
• InChI: InChI=1S/C11H16O/c1-3-10-5-4-6-11(7-10)9(2)8-12/h4-7,9,12H,3,8H2,1-2H3/t9-/m1/s1
• InChI Key: BYQQENWLQCDJCN-SECBINFHSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)C(C)CO
• Isomeric SMILES: CCC1=CC(=CC=C1)[C@H](C)CO
• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• CAS No.: 2248174-01-6

Description

(2S)-2-(3-Ethylphenyl)propan-1-ol is a chiral secondary alcohol characterized by a 3-ethylphenyl substituent at the C2 position of a propanol backbone and an (S)-configured stereocenter. The 3-ethylphenyl group distinguishes it from related derivatives by introducing steric bulk and lipophilicity, which may influence solubility, metabolic stability, and receptor interactions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

A comparative analysis of key analogs is summarized in Table 1:

Compound Name	Substituent(s)	Molecular Weight (g/mol)	Key Properties/Activities	Reference
(2S)-2-(2-Fluorobiphenyl-4-yl)propan-1-ol	2-Fluorobiphenyl, -OH	244.3	NMR-confirmed structure (13C: δ 68.43 ppm) ; intermediate in enantioselective synthesis
(2S)-2-Amino-3-(2-methoxyphenyl)propan-1-ol	2-Methoxyphenyl, -NH2, -OH	181.23	Potential β-adrenergic activity; chiral resolution methods
(2R,S)-1-(6-Methoxy-4-(methoxymethyl)-1H-indol-5-yloxy)-3-(2-(2-methoxyphenoxy)ethylamino)propan-2-ol	Indole, methoxy, ethylamino	502.5	Antiarrhythmic, α/β-adrenoceptor binding
(2RS)-1-[4-(2-Hydroxyethyl)-phenoxy]-3-[(1-methylethyl)amino]propan-2-ol	Phenoxy, hydroxyethyl, isopropylamino	282.4	Impurity in pharmaceuticals; regulatory standards

Key Observations :

• Stereochemical Influence : The (S)-configuration at C2 is critical for enantioselective synthesis pathways, as seen in fluorobiphenyl derivatives .
• Biological Activity: Methoxy and amino substituents in analogs correlate with α/β-adrenoceptor binding , whereas ethylphenyl derivatives may prioritize metabolic stability over direct receptor interactions.

Physicochemical Properties

• NMR Spectroscopy : The 13C-NMR signal at δ 68.43 ppm for the methylene group in fluorobiphenyl analogs provides a benchmark for verifying structural integrity in ethylphenyl derivatives.
• Regulatory Considerations: Impurities like (2RS)-1-[4-(2-hydroxyethyl)-phenoxy]propan-2-ol underscore the need for stringent purity standards in pharmaceutical applications, applicable to the target compound.